2-Oxoarginine
2-Oxoarginine
Alpha-Keto-delta-guanidinovaleric acid, also known as 2-oxo-5-guanidino-pentanoate or 5-guanidino-2-oxo-pentanoic acid, belongs to the class of organic compounds known as short-chain keto acids and derivatives. These are keto acids with an alkyl chain the contains less than 6 carbon atoms. Alpha-Keto-delta-guanidinovaleric acid is slightly soluble (in water) and a weakly acidic compound (based on its pKa). Alpha-Keto-delta-guanidinovaleric acid has been detected in multiple biofluids, such as blood and cerebrospinal fluid. Within the cell, Alpha-keto-delta-guanidinovaleric acid is primarily located in the peroxisome. In humans, Alpha-keto-delta-guanidinovaleric acid is involved in the D-arginine and D-ornithine metabolism pathway. Alpha-Keto-delta-guanidinovaleric acid is a potentially toxic compound.
5-guanidino-2-oxopentanoic acid is a 2-oxo monocarboxylic acid that is 2-oxopentanoic acid in which one of the methyl hydrogens is substituted by a carbamimidamido group. It has a role as a mouse metabolite and a human metabolite. It derives from a valeric acid. It is a conjugate acid of a 5-guanidino-2-oxopentanoate. It is a tautomer of a 5-guanidino-2-oxopentanoic acid zwitterion.
5-guanidino-2-oxopentanoic acid is a 2-oxo monocarboxylic acid that is 2-oxopentanoic acid in which one of the methyl hydrogens is substituted by a carbamimidamido group. It has a role as a mouse metabolite and a human metabolite. It derives from a valeric acid. It is a conjugate acid of a 5-guanidino-2-oxopentanoate. It is a tautomer of a 5-guanidino-2-oxopentanoic acid zwitterion.
Brand Name:
Vulcanchem
CAS No.:
3715-10-4
VCID:
VC21084996
InChI:
InChI=1S/C6H11N3O3/c7-6(8)9-3-1-2-4(10)5(11)12/h1-3H2,(H,11,12)(H4,7,8,9)
SMILES:
C(CC(=O)C(=O)O)CN=C(N)N
Molecular Formula:
C6H11N3O3
Molecular Weight:
173.17 g/mol
2-Oxoarginine
CAS No.: 3715-10-4
Cat. No.: VC21084996
Molecular Formula: C6H11N3O3
Molecular Weight: 173.17 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Alpha-Keto-delta-guanidinovaleric acid, also known as 2-oxo-5-guanidino-pentanoate or 5-guanidino-2-oxo-pentanoic acid, belongs to the class of organic compounds known as short-chain keto acids and derivatives. These are keto acids with an alkyl chain the contains less than 6 carbon atoms. Alpha-Keto-delta-guanidinovaleric acid is slightly soluble (in water) and a weakly acidic compound (based on its pKa). Alpha-Keto-delta-guanidinovaleric acid has been detected in multiple biofluids, such as blood and cerebrospinal fluid. Within the cell, Alpha-keto-delta-guanidinovaleric acid is primarily located in the peroxisome. In humans, Alpha-keto-delta-guanidinovaleric acid is involved in the D-arginine and D-ornithine metabolism pathway. Alpha-Keto-delta-guanidinovaleric acid is a potentially toxic compound. 5-guanidino-2-oxopentanoic acid is a 2-oxo monocarboxylic acid that is 2-oxopentanoic acid in which one of the methyl hydrogens is substituted by a carbamimidamido group. It has a role as a mouse metabolite and a human metabolite. It derives from a valeric acid. It is a conjugate acid of a 5-guanidino-2-oxopentanoate. It is a tautomer of a 5-guanidino-2-oxopentanoic acid zwitterion. |
|---|---|
| CAS No. | 3715-10-4 |
| Molecular Formula | C6H11N3O3 |
| Molecular Weight | 173.17 g/mol |
| IUPAC Name | 5-(diaminomethylideneamino)-2-oxopentanoic acid |
| Standard InChI | InChI=1S/C6H11N3O3/c7-6(8)9-3-1-2-4(10)5(11)12/h1-3H2,(H,11,12)(H4,7,8,9) |
| Standard InChI Key | ARBHXJXXVVHMET-UHFFFAOYSA-N |
| SMILES | C(CC(=O)C(=O)O)CN=C(N)N |
| Canonical SMILES | C(CC(=O)C(=O)[O-])C[NH+]=C(N)N |
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